Cas no 89445-50-1 (1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-)
89445-50-1 structure
Product Name:1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
CAS No:89445-50-1
MF:C14H16O3
MW:232.275044441223
CID:600336
PubChem ID:13254244
Update Time:2025-04-19
1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-
- 4-(5-methyl-3-oxo-1,2-dihydroinden-2-yl)butanoic acid
- DTXSID50532169
- 4-(6-Methyl-1-oxo-2,3-dihydro-1H-inden-2-yl)butanoic acid
- 89445-50-1
-
- Inchi: 1S/C14H16O3/c1-9-5-6-10-8-11(3-2-4-13(15)16)14(17)12(10)7-9/h5-7,11H,2-4,8H2,1H3,(H,15,16)
- InChI Key: PRGJBWUASAIQFG-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C)C=CC=2CC1CCCC(=O)O
Computed Properties
- Exact Mass: 232.109944368g/mol
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 54.4Ų
1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
89445-50-1 (1H-Indene-2-butanoic acid, 2,3-dihydro-6-methyl-1-oxo-) Related Products
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